Cas no 2229346-88-5 (tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate
• CAS No: 2229346-88-5
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• CID: 6455319
• PubChem ID: 165826919
• Update Time: 2025-10-28

tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate
• EN300-1875300
• 2229346-88-5
• tert-butyl N-[3-amino-2-(2,4,6-trimethylphenyl)propyl]carbamate

• Inchi： 1S/C17H28N2O2/c1-11-7-12(2)15(13(3)8-11)14(9-18)10-19-16(20)21-17(4,5)6/h7-8,14H,9-10,18H2,1-6H3,(H,19,20)
• InChI Key： ILSQPYRTKQNHHC-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C(C)=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.215078140g/mol
• Monoisotopic Mass: 292.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate

tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate (CAS No. 2229346-88-5): A Comprehensive Overview

tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate (CAS No. 2229346-88-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functionality, and a substituted phenyl ring. These properties make it an attractive candidate for various biological and chemical studies.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial for its use in drug development. The amino functionality allows for the formation of hydrogen bonds, contributing to the compound's reactivity and interaction with biological targets. The 2,4,6-trimethylphenyl substituent imparts additional hydrophobicity and aromatic character, which can influence the compound's pharmacokinetic properties.

Recent research has highlighted the potential of tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant inhibitory activity against a key enzyme implicated in neurodegenerative diseases.

In addition to its potential therapeutic applications, tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate has been explored for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an ideal starting material for the preparation of derivatives with enhanced biological activity. Researchers have successfully synthesized several analogs by modifying the amino group or the phenyl substituent, leading to compounds with improved potency and selectivity.

The synthesis of tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using appropriate protecting groups to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic and industrial settings.

The physicochemical properties of tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate have been extensively studied to understand its behavior in different environments. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol makes it suitable for use in various assays and biological tests. Additionally, its stability under different pH conditions and temperatures has been evaluated to ensure its reliability in experimental setups.

In terms of safety and handling, tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate should be stored under appropriate conditions to maintain its integrity. It is recommended to store the compound at room temperature away from direct sunlight and moisture. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

Future research on tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate is expected to focus on optimizing its pharmacological properties for specific therapeutic applications. Ongoing studies are exploring its potential as a lead compound for drug discovery programs targeting various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The development of more potent and selective derivatives through structure-activity relationship (SAR) studies is also an area of active investigation.

In conclusion, tert-butyl N-3-amino-2-(2,4,6-trimethylphenyl)propylcarbamate (CAS No. 2229346-88-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development as a therapeutic agent or synthetic intermediate.